Cas no 666734-48-1 (Benzoic acid, 5-acetyl-2-hydroxy-, propyl ester)

• Product Name: Benzoic acid, 5-acetyl-2-hydroxy-, propyl ester
• CAS No: 666734-48-1
• MF: C₁₂H₁₄O₄
• MW: 222.237164020538
• CID: 1718501
• PubChem ID: 23078328
• Update Time: 2025-04-21

Benzoic acid, 5-acetyl-2-hydroxy-, propyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 5-acetyl-2-hydroxy-, propyl ester
• SCHEMBL3894836
• propyl 5-acetyl-2-hydroxybenzoate
• propyl 5-acetylsalicylate
• DB-418730
• CTDYMZSCBLQGJO-UHFFFAOYSA-N
• 666734-48-1

• Inchi： 1S/C12H14O4/c1-3-6-16-12(15)10-7-9(8(2)13)4-5-11(10)14/h4-5,7,14H,3,6H2,1-2H3
• InChI Key： CTDYMZSCBLQGJO-UHFFFAOYSA-N
• SMILES： O(C(C1C(=CC=C(C(C)=O)C=1)O)=O)CCC

Computed Properties

• Exact Mass: 222.08922
• Monoisotopic Mass: 222.08920892g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 63.6Ų

Experimental Properties

• PSA: 63.6